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Compound of Interest

Compound Name: 2-(3-Oxobutyl)cyclohexanone

Cat. No.: B8776333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on 2-(3-
Oxobutyl)cyclohexanone (CAS number 26942-62-1), a cyclic ketone of interest in organic

synthesis. While extensive experimental data for this specific compound is limited in publicly

available literature, this document summarizes its known properties, potential reactivity based

on structural analogs, and commercial availability.

Chemical and Physical Properties
Quantitative data for 2-(3-Oxobutyl)cyclohexanone is compiled below. It is important to note

that experimental values for properties such as melting and boiling points are not readily

available in the literature.
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Property Value Source

CAS Number 26942-62-1 [1][2]

IUPAC Name
2-(3-oxobutyl)cyclohexan-1-

one
[1][2]

Molecular Formula C₁₀H₁₆O₂ [1][2][3]

Molecular Weight 168.23 g/mol [1][2]

Canonical SMILES CC(=O)CCC1CCCCC1=O [2]

InChI Key
VIJSJXMROSVIQS-

UHFFFAOYSA-N
[2]

Melting Point Not available [4]

Boiling Point Not available [4]

Density Not available [4]

Solubility No data available

Appearance No data available

Synthesis and Reactivity
Detailed, peer-reviewed synthesis protocols specifically for 2-(3-Oxobutyl)cyclohexanone are

not extensively documented. However, its structure suggests it can be synthesized through

various standard organic chemistry reactions, such as the Michael addition of a cyclohexanone

enolate to methyl vinyl ketone.

The presence of two ketone functionalities and a cyclohexanone ring suggests that 2-(3-
Oxobutyl)cyclohexanone can participate in a variety of chemical transformations.[2] Based on

the reactivity of similar cyclohexanone derivatives, the following reactions are plausible:

Hydrogenation: The ketone groups can be reduced to hydroxyl groups using standard

reducing agents like sodium borohydride or catalytic hydrogenation.
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Baeyer-Villiger Oxidation: The cyclohexanone ring is susceptible to oxidation by peroxy acids

to form a lactone.[2]

Condensation Reactions: The α-protons adjacent to the ketone groups are acidic and can

participate in aldol or Claisen-type condensation reactions.

A generalized workflow for the potential synthesis of 2-(3-Oxobutyl)cyclohexanone via a

Michael addition is depicted below.

Potential Synthesis Workflow
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Click to download full resolution via product page

Caption: A potential synthetic route to 2-(3-Oxobutyl)cyclohexanone via Michael addition.

Biological Activity and Signaling Pathways
As of the latest literature review, there are no specific studies detailing the biological activity or

associated signaling pathways of 2-(3-Oxobutyl)cyclohexanone. The compound is

structurally distinct from more widely studied cyclohexanone derivatives that exhibit
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pharmacological properties. Researchers investigating novel cyclic ketones may find this

compound to be of interest for screening in various biological assays.

Due to the absence of experimental data, no signaling pathway diagrams can be provided at

this time.

Experimental Protocols
A comprehensive search of scientific databases and literature did not yield specific, detailed

experimental protocols for the synthesis, purification, or analysis of 2-(3-
Oxobutyl)cyclohexanone. Standard laboratory procedures for handling non-hazardous

organic ketones should be followed. Researchers are advised to develop and validate their

own protocols based on established organic chemistry methodologies.

Commercial Suppliers
2-(3-Oxobutyl)cyclohexanone is available from various chemical suppliers, primarily for

research and development purposes. A selection of known suppliers is listed below.

Supplier Product Name Notes

Benchchem 2-(3-Oxobutyl)cyclohexanone For research use only.[2]

PubChem 2-(3-Oxobutyl)cyclohexanone
Lists various chemical

vendors.[1]

Guidechem
Cyclohexanone, 2-(3-

oxobutyl)-
Provides a list of suppliers.[3]

Disclaimer: This information is intended for research and development purposes only. It is the

responsibility of the user to ensure safe handling and disposal of this chemical in accordance

with all applicable regulations. The absence of toxicity data does not imply that the compound

is harmless.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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